Cas no 1291838-41-9 (2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

2-(4-Chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is a heterocyclic compound featuring a phthalazinone core linked to a chlorophenyl group and a substituted 1,2,4-oxadiazole moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing enzyme inhibitors or receptor modulators due to its rigid, aromatic framework. The presence of the 1,2,4-oxadiazole ring enhances metabolic stability and binding affinity, while the chlorophenyl and methylphenyl substituents may influence lipophilicity and target selectivity. Its well-defined molecular architecture makes it a candidate for structure-activity relationship studies in drug discovery. The compound’s synthetic accessibility further supports its use in exploratory research.
2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one structure
1291838-41-9 structure
Product Name:2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
CAS No:1291838-41-9
MF:C23H15ClN4O2
MW:414.84380364418
CID:5397980
Update Time:2025-06-27

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
    • 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C23H15ClN4O2/c1-14-5-4-6-15(13-14)21-25-22(30-27-21)20-18-7-2-3-8-19(18)23(29)28(26-20)17-11-9-16(24)10-12-17/h2-13H,1H3
    • InChI Key: OQYGFGAIJXLNNJ-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(C)=C3)N=2)=NN1C1=CC=C(Cl)C=C1

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Compound CAS No. 1291838-41-9: 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

The compound CAS No. 1291838-41-9, also known as 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent studies due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a phthalazinone core with substituents that include a 4-chlorophenyl group and a 3-(3-methylphenyl)-oxadiazole moiety. The integration of these groups creates a molecule with enhanced electronic properties and bioavailability. Recent research has focused on optimizing the synthesis of this compound to improve its stability and scalability for industrial applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled researchers to achieve higher yields and better purity levels. Studies have shown that the choice of solvent and reaction conditions significantly impacts the final product's quality.

The physical and chemical properties of this compound have been extensively studied. It exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Additionally, its solubility in organic solvents makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. These models have provided insights into its electronic distribution and reactivity patterns, which are crucial for understanding its potential interactions with biological systems.

In the field of pharmacology, this compound has shown promise as a potential drug candidate for treating various diseases. Its ability to inhibit specific enzymes and receptors has been validated in vitro studies. Furthermore, preliminary toxicity assessments indicate that it has a favorable safety profile.

Looking ahead, the development of this compound is expected to continue in several directions. Researchers are exploring its potential as a component in advanced materials such as organic semiconductors and optoelectronic devices. Additionally, ongoing clinical trials aim to evaluate its efficacy in treating chronic conditions such as cancer and neurodegenerative diseases.

In conclusion, the compound CAS No. 1291838-41-9 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in future scientific innovations.

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